Cas no 2411180-84-0 (N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide)

• Product Name: N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide
• CAS No: 2411180-84-0
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 5356565
• Update Time: 2025-07-01

N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z4323490007
• N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide
• rac-N-[(1R,2R)-2-hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide

• Inchi： 1S/C17H23NO3/c1-3-17(20)18(15-9-4-5-10-16(15)19)12-13-7-6-8-14(11-13)21-2/h3,6-8,11,15-16,19H,1,4-5,9-10,12H2,2H3/t15-,16-/m1/s1
• InChI Key： JQAQJIIXIMTQNN-HZPDHXFCSA-N
• SMILES： O[C@@H]1CCCC[C@H]1N(C(C=C)=O)CC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8

Additional information on N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide

N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide: A Comprehensive Overview

The compound N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide (CAS No. 2411180-84-0) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers exploring novel therapeutic interventions.

Structural Analysis and Synthesis

The molecule consists of a cyclohexane ring substituted with a hydroxyl group at the 2-position and an enamide functional group. The enamide moiety is connected to a methoxyphenyl group via a methylene bridge. This structure endows the compound with both hydrophilic and hydrophobic properties, which are crucial for its interactions with biological systems. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations, which have been optimized in recent studies to improve yield and purity.

Biological Activity and Applications

Recent research has demonstrated that N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have shown its ability to inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has been found to scavenge free radicals effectively, making it a potential candidate for combating oxidative stress-related diseases.

Moreover, this compound has shown promise in modulating cellular signaling pathways, particularly the MAPK and NF-kB pathways, which are implicated in various pathological conditions. Preclinical studies using animal models have revealed its efficacy in reducing inflammation in conditions such as arthritis and neurodegenerative diseases. These findings underscore its potential as a lead compound for drug development.

Chemical Properties and Stability

The chemical stability of N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide is influenced by its functional groups. The enamide group contributes to its reactivity under certain conditions, while the methoxyphenyl group enhances its solubility in organic solvents. Studies on its thermal stability indicate that it decomposes at temperatures above 150°C, which is relevant for its storage and handling.

Synthesis Optimization and Scalability

Efficient synthesis of this compound is critical for its potential large-scale production. Recent advancements in catalytic methods have enabled the synthesis of this compound with high enantiomeric excess (ee), which is essential for pharmacological applications. The use of chiral catalysts has been particularly effective in achieving the desired stereochemistry at the cyclohexane center.

Scalability studies have also been conducted to assess the feasibility of producing this compound on an industrial scale. These studies have identified key parameters such as reaction time, temperature, and solvent selection that influence yield and purity. Such optimizations are crucial for transitioning from laboratory-scale synthesis to commercial production.

Future Directions and Challenges

While the biological potential of N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide is promising, several challenges remain. Further studies are needed to elucidate its mechanism of action at the molecular level and to assess its safety profile in preclinical models. Additionally, exploring its pharmacokinetics will be essential for determining its suitability as an oral or parenteral drug.

In conclusion, N-[(1R,2R)-2-Hydroxycyclohexyl]-N-[(3-methoxyphenyl)methyl]prop-2-enamide represents a valuable addition to the arsenal of bioactive compounds with potential applications in drug discovery. Its unique structure, coupled with recent advances in synthesis and biological characterization, positions it as a compelling candidate for further exploration in both academic and industrial settings.